Cas no 27432-41-3 (3-Hexanone,4-(2-methoxyphenyl)-)

3-Hexanone,4-(2-methoxyphenyl)- structure
27432-41-3 structure
Product name:3-Hexanone,4-(2-methoxyphenyl)-
CAS No:27432-41-3
MF:C13H18O2
MW:206.28082
CID:260357
PubChem ID:248763

3-Hexanone,4-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Hexanone,4-(2-methoxyphenyl)-
    • 4-(2-methoxyphenyl)hexan-3-one
    • 4-(o-Methoxyphenyl)-3-hexanon
    • AC1L6N1H
    • AC1Q5C3X
    • AG-J-41524
    • AR-1F5928
    • CTK4F9681
    • NSC66200
    • NSC 66200
    • DTXSID30290033
    • 27432-41-3
    • NSC-66200
    • Inchi: InChI=1S/C13H18O2/c1-4-10(12(14)5-2)11-8-6-7-9-13(11)15-3/h6-10H,4-5H2,1-3H3
    • InChI Key: OCQSAXNEJWUZAD-UHFFFAOYSA-N
    • SMILES: COC1C=CC=CC=1C(CC)C(=O)CC

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.981
  • Boiling Point: 298.4°Cat760mmHg
  • Flash Point: 119.3°C
  • Refractive Index: 1.492
  • PSA: 26.3
  • LogP: 3.16790

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